Cas no 2171904-65-5 (benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate)

• Product Name: benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate
• CAS No: 2171904-65-5
• MF: C₁₆H₂₄ClNO₄S
• MW: 361.884062767029
• CID: 6223474
• PubChem ID: 165744913
• Update Time: 2025-05-20

benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate
• EN300-1440608
• 2171904-65-5
• benzyl N-[4-(chlorosulfonyl)-2-(2-methylpropyl)butyl]carbamate

• Inchi： 1S/C16H24ClNO4S/c1-13(2)10-15(8-9-23(17,20)21)11-18-16(19)22-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,18,19)
• InChI Key： NYIWMRIVDSNTAL-UHFFFAOYSA-N
• SMILES： ClS(CCC(CNC(=O)OCC1C=CC=CC=1)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 361.1114571g/mol
• Monoisotopic Mass: 361.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate

Recent Advances in the Study of Benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate (CAS: 2171904-65-5)

Benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate (CAS: 2171904-65-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and carbamate functional groups, has been explored for its potential applications in drug development, particularly as a building block for protease inhibitors and other therapeutic agents. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its utility in medicinal chemistry.

One of the key areas of investigation has been the compound's role in the synthesis of novel sulfonamide-based inhibitors. Researchers have demonstrated that the chlorosulfonyl group in benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate can be efficiently utilized for the introduction of sulfonamide moieties into target molecules. This reactivity has been leveraged in the development of inhibitors targeting enzymes such as carbonic anhydrases and matrix metalloproteinases, which are implicated in various diseases including cancer and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, the compound was employed as a key intermediate in the synthesis of a series of potent protease inhibitors. The researchers highlighted its high reactivity and selectivity, which allowed for the efficient construction of complex molecular architectures. The study also reported on the compound's stability under various reaction conditions, making it a versatile tool for synthetic chemists.

Another significant development involves the exploration of benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate in the context of prodrug design. The carbamate functionality of the compound has been exploited to create prodrugs that can be activated under specific physiological conditions. This approach has shown promise in improving the bioavailability and targeted delivery of therapeutic agents, particularly in the treatment of central nervous system disorders.

Despite these advancements, challenges remain in the large-scale synthesis and purification of benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate. Recent efforts have focused on optimizing synthetic routes to enhance yield and reduce byproduct formation. For instance, a study in Organic Process Research & Development detailed a scalable method for its preparation, emphasizing the importance of controlling reaction parameters such as temperature and solvent choice.

Looking ahead, the potential applications of benzyl N-4-(chlorosulfonyl)-2-(2-methylpropyl)butylcarbamate are expected to expand as researchers continue to explore its chemical and biological properties. Its role in the development of next-generation therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery, positions it as a compound of enduring interest in the pharmaceutical industry.